3-(2-chlorophenyl)-N-(2,3-dihydro-1H-inden-5-yl)-5-methyl-4-isoxazolecarboxamide

• IUPAC Name: 3-(2-chlorophenyl)-N-(2,3-dihydro-1H-inden-5-yl)-5-methyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C20H17ClN2O2/c1-12-18(19(23-25-12)16-7-2-3-8-17(16)21)20(24)22-15-10-9-13-5-4-6-14(13)11-15/h2-3,7-11H,4-6H2,1H3,(H,22,24)
• InChI Key: KAIMRLGFSDMRRF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=CC=CC=C2Cl)C(=O)NC3=CC4=C(CCC4)C=C3
• Molecular Formula: C20H17ClN2O2
• Molecular Weight: 352.8 g/mol

Description

3-(2-chlorophenyl)-N-(2,3-dihydro-1H-inden-5-yl)-5-methyl-4-isoxazolecarboxamide, also known as CLP290, is a chemical compound that has been extensively studied for its potential use in treating neurological disorders.

Mechanism of Action

3-(2-chlorophenyl)-N-(2,3-dihydro-1H-inden-5-yl)-5-methyl-4-isoxazolecarboxamide acts as an activator of the small GTPase, RhoA, which plays a crucial role in regulating neuronal function. By activating RhoA, 3-(2-chlorophenyl)-N-(2,3-dihydro-1H-inden-5-yl)-5-methyl-4-isoxazolecarboxamide can enhance the formation of new synaptic connections and improve neuronal function.
Biochemical and Physiological Effects:
3-(2-chlorophenyl)-N-(2,3-dihydro-1H-inden-5-yl)-5-methyl-4-isoxazolecarboxamide has been shown to have a range of biochemical and physiological effects. It can improve neuronal function and protect against neuronal damage caused by oxidative stress. It can also improve cognitive function and reduce inflammation in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-(2-chlorophenyl)-N-(2,3-dihydro-1H-inden-5-yl)-5-methyl-4-isoxazolecarboxamide is its specificity for RhoA activation, which makes it a useful tool for studying the role of RhoA in neuronal function. However, its effects on other signaling pathways and potential off-target effects need to be carefully considered. Additionally, the synthesis of 3-(2-chlorophenyl)-N-(2,3-dihydro-1H-inden-5-yl)-5-methyl-4-isoxazolecarboxamide can be challenging, which may limit its availability for use in lab experiments.

Future Directions

There are several potential future directions for research on 3-(2-chlorophenyl)-N-(2,3-dihydro-1H-inden-5-yl)-5-methyl-4-isoxazolecarboxamide. One area of interest is its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another area of interest is its potential use in enhancing neuronal function and promoting neuroplasticity in individuals with brain injuries or neurological disorders. Additionally, further research is needed to fully understand the mechanisms of action of 3-(2-chlorophenyl)-N-(2,3-dihydro-1H-inden-5-yl)-5-methyl-4-isoxazolecarboxamide and its potential off-target effects.

Synthesis Methods

The synthesis of 3-(2-chlorophenyl)-N-(2,3-dihydro-1H-inden-5-yl)-5-methyl-4-isoxazolecarboxamide involves a multi-step process that starts with the reaction of 2-chlorobenzonitrile with magnesium to form a Grignard reagent. This is then reacted with 2,3-dihydro-1H-inden-5-yl bromide to form the corresponding indene derivative. The final step involves the reaction of the indene derivative with 5-methyl-4-isoxazolecarboxylic acid to form 3-(2-chlorophenyl)-N-(2,3-dihydro-1H-inden-5-yl)-5-methyl-4-isoxazolecarboxamide.

Scientific Research Applications

3-(2-chlorophenyl)-N-(2,3-dihydro-1H-inden-5-yl)-5-methyl-4-isoxazolecarboxamide has been extensively studied for its potential use in treating neurological disorders such as epilepsy, neuropathic pain, and traumatic brain injury. It has been shown to have neuroprotective effects and can improve neuronal function in animal models.